Cas no 1396863-00-5 (N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide
• CAS No: 1396863-00-5
• MF: C₁₄H₁₂F₃NO₂S
• MW: 315.310792922974
• CID: 5401004
• PubChem ID: 71796569
• Update Time: 2025-06-19

N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-thiophen-3-ylethyl)-4-(trifluoromethoxy)benzamide
• 1396863-00-5
• VU0543218-1
• N-(2-(thiophen-3-yl)ethyl)-4-(trifluoromethoxy)benzamide
• N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide
• F6279-0216
• AKOS024547443

• Inchi： 1S/C14H12F3NO2S/c15-14(16,17)20-12-3-1-11(2-4-12)13(19)18-7-5-10-6-8-21-9-10/h1-4,6,8-9H,5,7H2,(H,18,19)
• InChI Key： PCONIEALHMJDJW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 315.05408429g/mol
• Monoisotopic Mass: 315.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.6Ų

Additional information on N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide

Professional Introduction to N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide (CAS No. 1396863-00-5)

N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide, identified by its CAS number 1396863-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both thiophene and trifluoromethoxy functional groups, which contribute to its unique chemical properties and potential biological activities. The thiophen-3-yl moiety, in particular, is known for its role in enhancing the binding affinity and selectivity of small-molecule inhibitors towards various biological targets, while the trifluoromethoxy group introduces lipophilicity and metabolic stability, making it an attractive scaffold for drug development.

The synthesis of N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiophen-3-yl group typically begins with the formation of a thiophene derivative, followed by alkylation to introduce the ethyl chain. The subsequent installation of the trifluoromethoxy group at the para position of the benzamide core is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

In recent years, N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide has been studied for its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for targeting various diseases, including cancer, inflammation, and neurological disorders. Specifically, the thiophen-3-yl group has been shown to interact with biological targets such as kinases and transcription factors, while the trifluoromethoxy group enhances bioavailability by improving solubility and reducing metabolic degradation. These properties have led to its investigation as a lead compound in several preclinical studies.

The latest research on N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide has focused on its role as an inhibitor of specific enzymes implicated in disease pathogenesis. For instance, studies have demonstrated its ability to inhibit Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses and cell growth. Additionally, the compound has shown promise in inhibiting cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle progression and are often dysregulated in cancer cells. These findings underscore the therapeutic potential of this molecule and its derivatives.

The pharmacokinetic profile of N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzamide has also been thoroughly evaluated to ensure its suitability for clinical applications. Preliminary studies indicate that the compound exhibits good oral bioavailability, moderate tissue distribution, and prolonged half-life, suggesting its potential for once-daily dosing regimens. Furthermore, its metabolic stability is enhanced by the presence of the trifluoromethoxy group, which protects it from rapid degradation by liver enzymes. These pharmacokinetic properties are critical for developing a safe and effective drug candidate.

In conclusion, N-[2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy strong>)benzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of the strong>>and trifluoromethoxy> strong>>groups provides a versatile scaffold for drug design, offering opportunities for developing novel therapeutics against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development efforts.